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Personal protective equipment for handling LG
83-6-05

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LG 83-6-05

Cat. No.: B1675222

Essential Safety and Handling Guide for LG 83-
6-05

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of LG
83-6-05 (CAS No. 131602-24-9), a compound identified as a sodium channel inhibitor. The
following procedural guidance is designed to ensure the safe management of this chemical in a

laboratory setting.

Chemical and Physical Properties

While specific occupational exposure limits for LG 83-6-05 have not been formally established,
the following table summarizes its known physical and chemical properties. This information is
crucial for conducting a thorough risk assessment before handling.
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Property Value Reference
CAS Number 131602-24-9 [1]
Molecular Formula C21H29NO3S

Boiling Point 543.3°C at 760 mmHg

Density 1.124 g/cm3

Flash Point 282.4°C

Physical State Solid

Appearance White

Solubility No data available

Personal Protective Equipment (PPE)

Due to the absence of specific exposure data, a conservative approach to personal protection
is recommended. The following PPE should be considered mandatory when handling LG 83-6-
05 to minimize exposure.

o Eye Protection: Wear chemical safety goggles or a face shield. Standard safety glasses do
not provide adequate protection from potential splashes.

e Hand Protection: Chemical-resistant gloves are required. Given that no specific glove
breakthrough data is available for LG 83-6-05, it is recommended to use gloves made of
nitrile or butyl rubber. Always inspect gloves for any signs of degradation or perforation
before use and change them immediately if contamination is suspected.

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of
potential significant exposure, coveralls may be necessary. Ensure that all skin is covered.

» Respiratory Protection: If the material is handled in a way that generates dust or aerosols, a
NIOSH-approved respirator with an appropriate particulate filter should be used. All
respiratory protection should be used in accordance with a comprehensive respiratory
protection program.
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Experimental Protocols: Safe Handling and Disposal

Adherence to the following step-by-step protocols is essential for the safe handling and
disposal of LG 83-6-05.

Handling Protocol:
e Preparation:

o Before handling, ensure that a Safety Data Sheet (SDS) for LG 83-6-05 is readily
accessible.

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form or preparing solutions.

o Ensure that an emergency eyewash station and safety shower are easily accessible.
» Weighing and Transfer:

o When weighing the solid material, do so in a fume hood to avoid inhalation of any dust
particles.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid. Avoid creating
dust.

o When transferring the substance, do so carefully to prevent spills.
e Solution Preparation:
o When dissolving the solid, add the solvent to the solid slowly to avoid splashing.

o If the dissolution process is exothermic, allow the solution to cool before sealing the
container.

e During Use:

o Keep containers of LG 83-6-05 closed when not in use.
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o Avoid contact with skin, eyes, and clothing.

o Wash hands thoroughly after handling, even if gloves were worn.
Disposal Plan:
» Waste Collection:

o All waste materials contaminated with LG 83-6-05, including empty containers, used
gloves, and weighing paper, should be collected in a designated and clearly labeled
hazardous waste container.

o Do not mix this waste with other waste streams unless compatibility is confirmed.
» Container Management:
o The hazardous waste container must be kept closed except when adding waste.

o The container should be stored in a designated, secure, and well-ventilated secondary
containment area.

o Disposal Procedure:
o Dispose of the chemical waste through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for the disposal of chemical waste. Do not
dispose of LG 83-6-05 down the drain or in the regular trash.

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of LG 83-6-05, from
preparation to disposal.
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Caption: Workflow for Safe Handling of LG 83-6-05.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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